Cas no 1806053-25-7 (2-Bromo-6-(difluoromethyl)-3-fluoro-5-methoxypyridine)

• Product Name: 2-Bromo-6-(difluoromethyl)-3-fluoro-5-methoxypyridine
• CAS No: 1806053-25-7
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4860775
• Update Time: 2025-07-17

2-Bromo-6-(difluoromethyl)-3-fluoro-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-3-fluoro-5-methoxypyridine

• Inchi： 1S/C7H5BrF3NO/c1-13-4-2-3(9)6(8)12-5(4)7(10)11/h2,7H,1H3
• InChI Key： IPJDJYIOYAWGEI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(F)F)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-6-(difluoromethyl)-3-fluoro-5-methoxypyridine

Professional Introduction to 2-Bromo-6-(difluoromethyl)-3-fluoro-5-methoxypyridine (CAS No. 1806053-25-7)

2-Bromo-6-(difluoromethyl)-3-fluoro-5-methoxypyridine (CAS No. 1806053-25-7) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its bromo, fluoro, and methoxy substituents, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>pyridine core of this compound is a privileged scaffold in drug discovery, known for its ability to interact with biological targets in multiple ways. The presence of multiple halogen atoms, particularly the difluoromethyl group, enhances its reactivity and potential utility in constructing complex molecular architectures. These features have positioned 2-Bromo-6-(difluoromethyl)-3-fluoro-5-methoxypyridine as a key building block in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on leveraging halogenated pyridines for the development of innovative drugs. The< strong>difluoromethyl group, in particular, has been extensively studied for its ability to improve metabolic stability and binding affinity. This has led to its incorporation into numerous drug candidates targeting various diseases, including cancer and infectious disorders. The< strong>bromo and< strong>fluoro substituents further contribute to the compound's versatility by enabling diverse functionalization strategies.

The pharmaceutical industry has shown considerable interest in this compound due to its potential applications in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic compounds. Researchers have utilized 2-Bromo-6-(difluoromethyl)-3-fluoro-5-methoxypyridine as a precursor in the development of molecules that modulate critical biological pathways. For instance, studies have demonstrated its role in generating pyridine-based scaffolds that exhibit potent activity against kinases involved in tumor growth and progression.

The< strong>methoxy group in the molecule adds another layer of functionality, allowing for further derivatization and optimization of pharmacokinetic properties. This flexibility has been exploited in the design of prodrugs and targeted delivery systems, where the methoxy moiety can influence solubility and tissue distribution. Such modifications are essential for enhancing the efficacy and safety of drug candidates.

Recent advancements in computational chemistry have also highlighted the importance of 2-Bromo-6-(difluoromethyl)-3-fluoro-5-methoxypyridine as a scaffold for virtual screening and drug design. Molecular modeling studies have revealed its potential to interact with specific protein targets through hydrogen bonding, hydrophobic interactions, and other non-covalent forces. These insights have guided the rational design of novel compounds with improved pharmacological profiles.

In addition to its pharmaceutical applications, this compound has found utility in materials science and agrochemical research. The unique electronic properties conferred by the halogen substituents make it a promising candidate for developing advanced materials with tailored optical and electronic characteristics. Furthermore, its structural motifs have inspired the creation of novel agrochemicals with enhanced pest control efficacy.

The synthesis of 2-Bromo-6-(difluoromethyl)-3-fluoro-5-methoxypyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Techniques such as cross-coupling reactions, halogen exchange processes, and protecting group strategies are employed to construct the desired molecular framework efficiently. These synthetic methodologies not only showcase the versatility of this compound but also contribute to the broader toolkit available for medicinal chemists.

The growing body of literature on this compound underscores its significance as a versatile building block in drug discovery. Researchers continue to explore new derivatives and applications, driven by the promise of developing next-generation therapeutics with improved efficacy and minimal side effects. As our understanding of biological systems evolves, compounds like 2-Bromo-6-(difluoromethyl)-3-fluoro-5-methoxypyridine will remain at the forefront of innovation.

In conclusion, 2-Bromo-6-(difluoromethyl)-3-fluoro-5-methoxypyridine (CAS No.1806053-25-7) represents a cornerstone in modern medicinal chemistry due to its unique structural features and broad applicability. Its role as an intermediate in synthesizing bioactive molecules has been instrumental in advancing therapeutic interventions across multiple disease areas. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in shaping the future of drug development.